(5-Cyclopropoxy-2-fluoropyridin-4-YL)methanamine

• Molecular Formula: C9H11FN2O
• Molecular Weight: 182.19 g/mol
• IUPAC Name: (5-cyclopropyloxy-2-fluoropyridin-4-yl)methanamine
• InChI: InChI=1S/C9H11FN2O/c10-9-3-6(4-11)8(5-12-9)13-7-1-2-7/h3,5,7H,1-2,4,11H2
• InChI Key: SYUZPWKMBZDNCF-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CN=C(C=C2CN)F

Description

(5-Cyclopropoxy-2-fluoropyridin-4-YL)methanamine is a chemical compound with the molecular formula C9H11FN2O and a molecular weight of 182.19 g/mol . This compound is characterized by the presence of a cyclopropoxy group, a fluorine atom, and a pyridine ring, making it a unique and versatile molecule in various chemical and biological applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (5-Cyclopropoxy-2-fluoropyridin-4-YL)methanamine typically involves the reaction of 5-cyclopropoxy-2-fluoropyridine with methanamine under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification, crystallization, and drying to obtain the final product in its pure form .

Chemical Reactions Analysis

Types of Reactions

(5-Cyclopropoxy-2-fluoropyridin-4-YL)methanamine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can participate in substitution reactions, where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives .

Scientific Research Applications

(5-Cyclopropoxy-2-fluoropyridin-4-YL)methanamine has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (5-Cyclopropoxy-2-fluoropyridin-4-YL)methanamine involves its interaction with specific molecular targets and pathways. The compound may bind to certain receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Some similar compounds include:

• (5-Chloro-6-fluoropyridin-2-yl)methanamine
• (5-fluoropyridin-3-yl)methanamine
• cyclopropyl(5-fluoropyridin-2-yl)methanamine

Uniqueness

(5-Cyclopropoxy-2-fluoropyridin-4-YL)methanamine is unique due to the presence of the cyclopropoxy group, which imparts distinct chemical and biological properties. This uniqueness makes it valuable in various research and industrial applications .